Cas no 1378814-84-6 ((2,6-Dichloro-3-methylphenyl)methanol)

• Product Name: (2,6-Dichloro-3-methylphenyl)methanol
• CAS No: 1378814-84-6
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD09999718
• CID: 1037159
• PubChem ID: 71463778
• Update Time: 2025-05-25

(2,6-Dichloro-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-3-methylphenyl)methanol
• AK109739
• 6623AA
• 2,6-Dichloro-3-methylbenzyl alcohol
• FCH1171292
• ST2402150
• AX8227703
• (2 pound not6-Dichloro-3-methylphenyl)methanol
• 1378814-84-6
• SCHEMBL25374465
• ZB0498
• MFCD09999718
• AKOS016009207
• DB-353275
• C72516
• DTXSID90855687
• CS-0153735
• DS-4395

• MDL： MFCD09999718
• Inchi： 1S/C8H8Cl2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3,11H,4H2,1H3
• InChI Key： CYPLSIRGEFFQAL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1CO)Cl

Computed Properties

• Exact Mass: 189.9952203g/mol
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

(2,6-Dichloro-3-methylphenyl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2,6-Dichloro-3-methylphenyl)methanol

Comprehensive Analysis of (2,6-Dichloro-3-methylphenyl)methanol (CAS No. 1378814-84-6): Properties, Applications, and Industry Trends

(2,6-Dichloro-3-methylphenyl)methanol (CAS No. 1378814-84-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated aromatic alcohol features a dichloro-methylphenyl backbone, which contributes to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for complex molecules, particularly in the development of novel bioactive compounds.

The compound's molecular structure, characterized by its 2,6-dichloro-3-methyl substitution pattern, offers distinct electronic and steric effects that make it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in creating chiral intermediates for asymmetric synthesis, a hot topic in modern medicinal chemistry. With the growing demand for green chemistry solutions, scientists are investigating eco-friendly catalytic methods for producing (2,6-Dichloro-3-methylphenyl)methanol derivatives.

In material science, CAS 1378814-84-6 has shown promise as a precursor for functionalized polymers. Its aromatic hydroxyl group enables covalent bonding with various substrates, making it relevant for surface modification technologies. Industry reports suggest increasing patent activity around this compound, particularly in electronic materials and specialty coatings applications where its thermal stability is advantageous.

Analytical characterization of (2,6-Dichloro-3-methylphenyl)methanol typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity profile is crucial for research applications, driving demand for high-grade reference standards. Recent advancements in analytical method development have improved detection limits for related impurities, addressing quality control challenges in synthetic workflows.

Market analysts note steady growth in the fine chemicals sector for compounds like 1378814-84-6, fueled by pharmaceutical outsourcing trends. Regulatory considerations for halogenated compounds remain a key discussion point, with researchers emphasizing proper handling protocols. The compound's structure-property relationships continue to be explored through computational modeling, aligning with current interests in AI-assisted molecular design.

Environmental fate studies of (2,6-Dichloro-3-methylphenyl)methanol derivatives have become increasingly important, reflecting broader industry concerns about sustainable chemistry. Recent biodegradation assessments suggest potential pathways for microbial breakdown, a topic of interest for green synthesis initiatives. These findings contribute to the compound's evolving safety profile and environmental impact assessments.

From a technical perspective, storage recommendations for CAS 1378814-84-6 emphasize protection from moisture and oxidation. The compound's physicochemical properties, including solubility parameters and partition coefficients, are well-documented in scientific literature. These data points are valuable for formulation scientists working on delivery system optimization, particularly in agrochemical applications.

Emerging research explores the compound's potential in catalysis and ligand design, with particular interest in transition metal complexes. The methylphenyl methanol moiety's coordination chemistry offers intriguing possibilities for developing new catalytic systems. This aligns with current academic focus on atom-efficient transformations and cascade reactions in synthetic methodology.

Quality specifications for (2,6-Dichloro-3-methylphenyl)methanol typically include rigorous testing for isomeric purity and residual solvents. Analytical challenges associated with chlorinated aromatic compounds have spurred development of specialized chromatographic methods. These advancements support the compound's growing use in high-value chemical synthesis across multiple industries.

The scientific community continues to investigate novel derivatives of 1378814-84-6, particularly focusing on structure modification strategies to enhance desired properties. Recent studies demonstrate successful functionalization at both the hydroxyl group and aromatic ring, expanding the compound's utility in molecular diversification projects. Such developments are closely watched by researchers working on fragment-based drug discovery approaches.

Supply chain dynamics for (2,6-Dichloro-3-methylphenyl)methanol reflect broader trends in specialty chemicals procurement, with emphasis on reliable sourcing and technical support. Manufacturers are increasingly providing detailed technical data sheets and application notes to facilitate research use. This transparency supports the compound's adoption in academic and industrial laboratories worldwide.

Future prospects for CAS 1378814-84-6 appear promising, with potential applications in developing advanced materials and bioconjugates. Ongoing research into its photophysical properties may unlock new uses in optoelectronic materials. As synthetic methodologies evolve, this compound is poised to remain relevant in cutting-edge chemical research and development initiatives.